Cas no 2138108-82-2 (3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138108-82-2
• MF: C₁₆H₂₈N₂O
• MW: 264.406324386597
• CID: 5949118
• PubChem ID: 165498151
• Update Time: 2025-05-19

3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138108-82-2
• 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• EN300-1160036

• Inchi： 1S/C16H28N2O/c1-6-16(4,5)14-8-7-13(19)9-15(14)18-10-11(2)17-12(18)3/h10,13-15,19H,6-9H2,1-5H3
• InChI Key： UDAONOWYPCLORC-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 264.220163521g/mol
• Monoisotopic Mass: 264.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38Ų

Additional information on 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Introduction to 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138108-82-2) and Its Emerging Applications in Chemical Biology

3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol, identified by its CAS number 2138108-82-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of an imidazole ring and an aliphatic side chain, which together contribute to its versatile biological activities. The molecular framework of this compound incorporates both rigid and flexible components, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The imidazole moiety in 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Imidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of two methyl groups at the 2 and 4 positions of the imidazole ring enhances its binding affinity to biological targets, making it an attractive scaffold for medicinal chemistry applications.

The cyclohexanone backbone in this compound provides additional structural stability and flexibility, allowing for conformational diversity that can be exploited in the design of novel bioactive molecules. The aliphatic side chain terminating in a secondary butyl group further contributes to the compound's physicochemical properties, influencing solubility, metabolic stability, and target interactions. These structural features make 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol a compelling candidate for further investigation in the development of small-molecule therapeutics.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more effectively predict and optimize the biological activity of complex molecules like 3-(2,4-dimethyl-1H-imidazol-1-yl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol. High-throughput screening (HTS) techniques combined with machine learning algorithms have been instrumental in identifying novel binding interactions between this compound and biological targets. These computational approaches have not only accelerated the drug discovery process but also provided valuable insights into the molecular mechanisms underlying its biological effects.

In particular, studies have shown that derivatives of imidazole-containing compounds can modulate enzyme activity and receptor binding, making them promising candidates for treating a variety of diseases. For instance, recent research has highlighted the potential of imidazole-based molecules in inhibiting protein-protein interactions involved in cancer progression. The structural features of 3-(2,4-dimethyl-1H-imidazol-1-y)-4-(2-methylbutan--2--yl)cyclohexan--1--ol align well with these mechanisms, suggesting that it may exhibit similar therapeutic effects.

The aliphatic side chain of this compound also plays a crucial role in determining its biological activity. By varying the length and substitution pattern of this side chain, researchers can fine-tune the pharmacokinetic properties of the molecule. For example, studies have demonstrated that modifications to the butyl group can significantly alter the solubility and metabolic stability of imidazole derivatives. This flexibility allows for the optimization of 3-(2,4-dimethyl--1H--imidazol--1--y)-4-(2-methylbutan--2--y)cyclohexan--1--ol for specific therapeutic applications.

Furthermore, the cyclohexanone moiety contributes to the overall stereochemistry of the molecule, which is critical for achieving optimal biological activity. The three-dimensional arrangement of atoms in this compound influences how it interacts with biological targets at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate the binding modes of imidazole derivatives like 3-(24dimethyIm-lH-imidazol-l-y)-42methylbutan22-yIcIclohexan-l-oI, providing valuable insights into their mechanism of action.

One area where this compound shows particular promise is in the treatment of neurological disorders. Recent studies have indicated that imidazole derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 3-(24dimethyIm-lH-imidazol-l-y)-42methylbutan22-yIcIclohexan-l-oI, including its ability to cross the blood-brain barrier, make it an attractive candidate for further development as a neuroprotective agent.

Another emerging application of this compound is in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Studies have shown that imidazole-based molecules can inhibit key inflammatory pathways by modulating enzyme activity and receptor signaling. The unique combination of structural features in 3(24dimethyIm-IH-imidazol-I-y)-42methylbuta22-yIcIclohexa-n-l-oI positions it as a potential lead compound for developing novel anti-inflammatory drugs.

The development of novel synthetic methodologies has also contributed to increased interest in compounds like 3(24dimethyIm-IH-imidazol-I-y)-42methylbuta22-yIcIclohexa-n-l-oI. Advances in catalytic asymmetric synthesis have enabled researchers to efficiently construct complex molecular frameworks with high enantioselectivity. These methods have not only improved access to imidazole derivatives but also allowed for greater structural diversity during drug discovery campaigns.

In conclusion,3(24dimethyIm-IH-imidazol-I-y)-42methylbuta22-yIcIclohexa-n-l-oI (CAS No 2138108 82 22) represents an exciting opportunity for further exploration in chemical biology Its unique structural features combined with recent advances i drug discovery make it a promising candidate f developing novel therapeutics across multiple disease areas Further research aimed at optimizing its pharmacological properties will likely yield valuable insights into its potential clinical applications